Cas no 1270377-20-2 (2-amino-2-(4-bromo-3-chlorophenyl)propan-1-ol)

• Product Name: 2-amino-2-(4-bromo-3-chlorophenyl)propan-1-ol
• CAS No: 1270377-20-2
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• CID: 6007512
• PubChem ID: 129944476
• Update Time: 2025-05-26

2-amino-2-(4-bromo-3-chlorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-bromo-3-chlorophenyl)propan-1-ol
• 1270377-20-2
• EN300-1911783

• Inchi： 1S/C9H11BrClNO/c1-9(12,5-13)6-2-3-7(10)8(11)4-6/h2-4,13H,5,12H2,1H3
• InChI Key： WFOAODPYRGQFTM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)C(C)(CO)N

Computed Properties

• Exact Mass: 262.97125g/mol
• Monoisotopic Mass: 262.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-(4-bromo-3-chlorophenyl)propan-1-ol

Comprehensive Overview of 2-amino-2-(4-bromo-3-chlorophenyl)propan-1-ol (CAS No. 1270377-20-2)

2-amino-2-(4-bromo-3-chlorophenyl)propan-1-ol, identified by its CAS number 1270377-20-2, is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound features a unique molecular structure combining an amino group, a bromo-chlorophenyl moiety, and a propanol backbone, making it a versatile intermediate in synthetic chemistry. Researchers and industries value its role in developing novel bioactive molecules, particularly in drug discovery and material science.

The growing interest in halogenated aromatic compounds like 2-amino-2-(4-bromo-3-chlorophenyl)propan-1-ol stems from their utility in designing targeted therapies and advanced materials. With the rise of AI-driven drug discovery and green chemistry, this compound aligns with trends emphasizing sustainable synthesis and computational molecular modeling. Its bromo and chloro substituents enhance binding affinity in receptor studies, a hot topic in precision medicine research.

From an industrial perspective, CAS 1270377-20-2 is often explored for its potential in high-performance polymers and agrochemical intermediates. The compound’s stability under varied conditions makes it suitable for scalable production. Recent publications highlight its use in catalysis and ligand design, addressing common search queries like "efficient bromo-chlorophenyl derivatives for catalysis" or "amino alcohol applications in pharmaceuticals."

Quality control and analytical methods for 2-amino-2-(4-bromo-3-chlorophenyl)propan-1-ol are critical, given its niche applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry ensure purity and consistency, topics frequently searched by analytical chemists. Regulatory compliance, particularly in REACH and GMP frameworks, further underscores its safe handling and commercialization.

In summary, 1270377-20-2 represents a bridge between traditional organic synthesis and modern technological demands. Its relevance in bioconjugation, medicinal chemistry, and material innovation positions it as a compound of enduring scientific and industrial interest.